molecular formula C13H13ClN2O4 B8373766 Ethyl 4-chloro-6,7-dimethoxycinnoline-3-carboxylate

Ethyl 4-chloro-6,7-dimethoxycinnoline-3-carboxylate

Cat. No.: B8373766
M. Wt: 296.70 g/mol
InChI Key: RQBSZJAYRQWXIY-UHFFFAOYSA-N
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Description

Ethyl 4-chloro-6,7-dimethoxycinnoline-3-carboxylate is a useful research compound. Its molecular formula is C13H13ClN2O4 and its molecular weight is 296.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H13ClN2O4

Molecular Weight

296.70 g/mol

IUPAC Name

ethyl 4-chloro-6,7-dimethoxycinnoline-3-carboxylate

InChI

InChI=1S/C13H13ClN2O4/c1-4-20-13(17)12-11(14)7-5-9(18-2)10(19-3)6-8(7)15-16-12/h5-6H,4H2,1-3H3

InChI Key

RQBSZJAYRQWXIY-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(C2=CC(=C(C=C2N=N1)OC)OC)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a 50 mL round bottom flask charged with a magnetic stir bar and ethyl 6,7-dimethoxy-4-oxo-1,4-dihydrocinnoline-3-carboxylate (1.00 g, 3.6 mmol) (Method 5) was added phosphorous oxychloride (15 mL). The reaction flask was fitted with a reflux condenser and heated to reflux for 2 h before being allowed to cool to rt. The crude reaction mixture was concentrated in vacuo, and the residue was treated with aqueous NaHCO3 (˜25 mL). The crude product precipitated from solution and was collected via vacuum filtration using a Buchner funnel. The solid was washed water (1×100 mL) and diethyl ether (1×100 mL) to yield 0.941 g (88%) of the title compound as a light brown solid that was used without further purification. 1H NMR: 7.98 (s, 1H), 7.50 (s, 1H), 4.55 (q, 2H), 4.13 (s, 6H), 1.45 (t, 3H); m/z 298.
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1 g
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15 mL
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Yield
88%

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